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Abstract

Disperse Yellow 39 (CAS No. 12236-29-2) is a synthetic dye belonging to the methine class,
primarily utilized in the textile industry for dyeing synthetic fibers such as polyester, polyamide,
and acetate.[1][2][3] Its chemical formula is C17H16N20, and it has a molecular weight of
264.32 g/mol .[1][4][5] This technical guide provides a comprehensive overview of the chemical
and physical properties, toxicological profile, and analytical methodologies for Disperse Yellow
39. The information is intended for researchers, scientists, and professionals in drug
development who may encounter this compound in various contexts, from environmental
analysis to toxicology studies. While extensively used as a colorant, publicly available data on
its biological activity, metabolic pathways, and interactions with cellular signaling cascades are
limited. This guide summarizes the existing knowledge and highlights areas where further
research is needed.

Chemical and Physical Properties
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Disperse Yellow 39 is a yellow to reddish-yellow or orange powder.[2] As a disperse dye, it

has low water solubility, a characteristic that is essential for its application in dyeing

hydrophobic synthetic fibers.[6] Key identifiers and properties are summarized in the tables

below.

ble 1: Chemical Identifiers for Di llow 3¢

Identifier

Value

CAS Number

12236-29-2[1][3][4][5]

Molecular Formula

C17H1eN20[1][3][4][5]

Molecular Weight 264.32 g/mol [1][3][4]1[5]
(2E)-2-[[4-
IUPAC Name (dimethylamino)phenyllmethylidene]-1H-indol-3-
one[5]
C.l. Disperse Yellow 39, Dispersol Fast Yellow
Synonyms GR, Dispersol Yellow B-GR, C.I. 480095[1][2][5]
[7]
InChl Key QHKZIUJTLUGSEX-UHFFFAOYSA-N[4][7]

Canonical SMILES

CN(C)clcec(C=C2Nc3cccecec3C2=0)ccl[4][8]

Table 2: Physicochemical Properties of Disperse Yellow

39
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Property Value

Melting Point 232-234 °C[2][7]

Boiling Point (Predicted) 466.0 = 45.0 °C at 760 mmHg[2][4]
Density (Predicted) 1.2 £ 0.1 g/cm3[2][4][7]

Flash Point (Predicted) 235.6 £ 28.7 °C[4]

Vapor Pressure (Predicted) 0.0 £ 1.2 mmHg at 25°C[4]

LogP (Predicted) 5.16[4]

pKa (Predicted) 4.32 £ 0.24[2]

B Slightly soluble in Dichloromethane, Methanol;
Solubility _ _
Very slightly soluble in Ethanol.[7]

Toxicological Profile

The toxicological data for Disperse Yellow 39 is primarily derived from safety data sheets and
regulatory lists for consumer products. There is a notable absence of in-depth mechanistic
studies in publicly available literature. The primary concerns associated with disperse dyes, in
general, are skin sensitization and potential genotoxicity, often linked to their metabolic
byproducts.[6][9]

Table 3: Summary of Toxicological Data for Disperse
Yellow 39
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Endpoint

Result/Classification

Notes

Acute Oral Toxicity

Harmful if swallowed (GHS
Category 4).[5]

Hazard statement H302
applies.[2][5]

Skin Sensitization

Potential for allergic skin

reaction.[6][9]

Did not cause sensitization in
some laboratory animal tests.
[10]

Eye Irritation

Causes serious eye irritation.
[10]

Mutagenicity (Ames Test)

Not mutagenic in Ames Test.
[10]

Genotoxicity

Equivocal evidence; Positive
results were obtained in some
in vivo tests for mutation in

mammalian somatic cells.[10]

Further research is needed to

clarify genotoxic potential.

Carcinogenicity

Not classified.

No comprehensive
carcinogenicity studies were

found.

Reproductive Toxicity

Animal testing did not show

any effects on fertility.[10]

Cytotoxicity

Subject to cytotoxicity testing
(ISO 10993-5) for medical

devices.[1]

No specific results for Disperse

Yellow 39 were found.

Metabolism

Specific metabolic studies for Disperse Yellow 39 were not found in the reviewed literature.

However, it is important to consider the metabolic pathways of related azo dyes, which are

known to undergo reductive cleavage of the azo bond by human intestinal microbiota. This

process can lead to the formation of aromatic amines, which may be more toxic than the parent

dye. Given that Disperse Yellow 39 is a methine dye, not an azo dye, its metabolic fate may

differ. However, the potential for metabolism by skin or gut microbiota into smaller, potentially
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absorbable and reactive molecules warrants investigation, especially in the context of drug
development and safety assessment.

Signaling Pathways

As of the date of this guide, no studies have been identified in the public domain that describe
the interaction of Disperse Yellow 39 with specific cellular signaling pathways. The lack of
research in this area is a significant data gap. For professionals in drug development, this
indicates that any potential biological activity of this compound is uncharacterized, and it should
be handled with appropriate caution in biological systems.

Experimental Protocols

Detailed experimental protocols for toxicological evaluation of Disperse Yellow 39 are not
readily available. However, based on methods for the analysis of disperse dyes in textiles, a
representative analytical protocol is provided below. This is crucial for quality control and
regulatory compliance.

Protocol: Quantification of Disperse Yellow 39 in Textiles
by LC-MS/MS

This protocol is a composite based on standard methods for the analysis of disperse dyes.[5]
[11][12]

Objective: To extract and quantify the amount of Disperse Yellow 39 in a textile sample using
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

o Textile sample

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Disperse Yellow 39 analytical standard
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o Flasks, ultrasonic bath, centrifuge, 0.22 um PTFE filters, LC vials
Procedure:
e Sample Preparation:
1. Accurately weigh 1.0 g of a homogenized textile sample into a flask.[12]
2. Add 20 mL of methanol to the flask.[5][12]
3. Place the flask in an ultrasonic bath and sonicate for 30 minutes at 50-60°C.[5][12]
4. Centrifuge the extract at 4000 rpm for 10 minutes.[5][12]
5. Filter the supernatant through a 0.22 um PTFE filter into an LC vial for analysis.[5][12]
e LC-MS/MS Analysis:
o Liquid Chromatography (LC):
» System: UHPLC system.[8][12]
» Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 um).[5][12]
= Mobile Phase A: Water with 0.1% formic acid.[5][12]
= Mobile Phase B: Methanol with 0.1% formic acid.[12]
» Flow Rate: 0.3 mL/min.[8][12]
» [njection Volume: 5 pL.[8]
s Column Temperature: 40°C.[12]

» Gradient: A suitable gradient from high aqueous to high organic content to elute the
analyte.

o Mass Spectrometry (MS):
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» System: Triple quadrupole mass spectrometer.[8][12]
» |onization Source: Electrospray lonization (ESI), positive mode.[12]
» Acquisition Mode: Multiple Reaction Monitoring (MRM).[8][11]

» MRM Transitions: Specific precursor-to-product ion transitions for Disperse Yellow 39
must be determined by infusing a standard solution.

¢ Quantification:
o Prepare a calibration curve using the Disperse Yellow 39 analytical standard.

o Calculate the concentration in the sample extract and report the final amount in mg/kg of
the textile material.[11]

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of Disperse Yellow 39 in
textile samples as described in the protocol above.
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Caption: Experimental workflow for LC-MS/MS analysis of Disperse Yellow 39 in textiles.

Conclusion
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Disperse Yellow 39 is a widely used methine dye with a well-defined chemical structure and
physical properties. Its toxicological profile suggests it is harmful if swallowed and can cause
serious eye irritation, with some evidence pointing towards potential genotoxicity. However,
there is a significant lack of in-depth research regarding its metabolism, mechanism of action,
and interaction with cellular signaling pathways. For the drug development and research
communities, this represents a critical data gap. While robust analytical methods for its
detection in consumer goods exist, further biological studies are necessary to fully characterize
its safety profile and potential for bioactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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